Cas no 1330755-30-0 (4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid)

• Product name: 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid
• CAS No: 1330755-30-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 5188325

4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylicacid
• 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid
• 4-(4-Hydroxy-phenyl)-1H-pyrrole-3-carboxylic acid
• SB63456
• 1H-Pyrrole-3-carboxylic acid, 4-(4-hydroxyphenyl)-

• Inchi： 1S/C11H9NO3/c13-8-3-1-7(2-4-8)9-5-12-6-10(9)11(14)15/h1-6,12-13H,(H,14,15)
• InChI Key： JAMBJZWIWFBZID-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)C1=CNC=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• XLogP3: 1.5
• Topological Polar Surface Area: 73.3

Additional information on 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid

Introduction to 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1330755-30-0)

4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid, also known by its CAS number 1330755-30-0, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include a pyrrole ring and a hydroxyphenyl group. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid is particularly intriguing due to its aromatic and heterocyclic components. The pyrrole ring, a five-membered heterocyclic compound with one nitrogen atom, is known for its stability and ability to form stable complexes with various metal ions. The hydroxyphenyl group, on the other hand, introduces hydrophilic properties and can participate in hydrogen bonding, which is crucial for interactions with biological targets.

Recent studies have explored the potential of 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. This suggests that 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid could be a valuable lead compound for the development of anti-inflammatory drugs.

Beyond its anti-inflammatory effects, 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a key factor in the development of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This property makes it a promising candidate for the prevention and treatment of oxidative stress-related conditions.

In the realm of cancer research, 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid has shown potential as an anticancer agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation. These findings suggest that further investigation into the anticancer properties of this compound could lead to the development of novel therapeutic strategies.

The pharmacokinetic properties of 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid are another important aspect of its research. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its potential use as a drug candidate. Its good solubility and stability under physiological conditions make it suitable for oral administration, which is a desirable route for many therapeutic applications.

In addition to its therapeutic potential, 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid has also been explored for its use in chemical synthesis and material science. The unique structure of this compound makes it a valuable building block for the synthesis of more complex molecules with diverse functionalities. For example, it can be used as a precursor in the synthesis of polymers with tunable properties, which have applications in drug delivery systems and tissue engineering.

The safety profile of 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid is an important consideration in its development as a therapeutic agent. Preclinical toxicity studies have shown that it has low toxicity at therapeutic doses, which is a positive indicator for its safety in human use. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-(4-Hydroxyphenyl)-1H-pyrrole-3-carboxylic acid (CAS No. 1330755-30-0) is a multifaceted compound with promising applications in various fields of medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in modern drug discovery efforts.